Cas no 1185031-69-9 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride
• CAS No: 1185031-69-9
• MF: C₂₀H₁₉Cl₂N₃OS
• MW: 420.355361223221
• CID: 6343371
• PubChem ID: 44827117
• Update Time: 2025-08-05

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride
• F2093-0651
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-chlorobenzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-chlorobenzamide;hydrochloride
• AKOS026681181
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-chlorobenzamide hydrochloride
• 1185031-69-9

• Inchi： 1S/C20H18ClN3OS.ClH/c21-16-8-4-7-15(11-16)19(25)23-20-22-17-9-10-24(13-18(17)26-20)12-14-5-2-1-3-6-14;/h1-8,11H,9-10,12-13H2,(H,22,23,25);1H
• InChI Key： VRQHILMUHATKEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=NC2=C(CN(CC3C=CC=CC=3)CC2)S1)=O.Cl

Computed Properties

• Exact Mass: 419.0625888g/mol
• Monoisotopic Mass: 419.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185031-69-9, known as N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of a thiazolo-pyridine scaffold, which is a heterocyclic structure with potential applications in drug discovery and material science. The benzamide moiety and the hydrochloride counterion further enhance its chemical versatility and biological activity.

Recent studies have highlighted the importance of thiazolo-pyridine derivatives in the development of novel therapeutics. The benzyl group attached to the thiazolo-pyridine ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the presence of a chlorine atom in the benzamide group adds to the molecule's complexity and potential for bioactivity. Researchers have explored the ability of this compound to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The synthesis of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-chlorobenzamide hydrochloride involves a multi-step process that combines principles from heterocyclic chemistry and peptide synthesis. The formation of the thiazolo-pyridine ring is achieved through a cyclization reaction involving an appropriate thioamide and an aldehyde or ketone. Subsequent functionalization steps introduce the benzamide group and the hydrochloride counterion. This synthesis pathway has been optimized to ensure high yields and purity levels suitable for pharmacological testing.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a selective inhibitor of certain kinases makes it valuable in oncology research. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with remarkable accuracy.

From an environmental perspective, understanding the fate and transport of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,c pyridin-2-yl}-3-chlorobenzamide hydrochloride in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

In conclusion,N-{5-benzyl-4H,c H,c H,c H-c pyridin-yli}-c chloroben z amide hydrochloride stands out as a versatile molecule with significant potential across multiple scientific domains. Its unique structure and functional groups make it an attractive target for further research and development.